Cas no 887677-74-9 (2-{5-(4-methylphenyl)-1H-1,2,4-triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{5-(4-methylphenyl)-1H-1,2,4-triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 887677-74-9
• MF: C₁₄H₁₃N₅OS₂
• MW: 331.415919065475
• CID: 6124297
• PubChem ID: 3986659
• Update Time: 2025-07-16

2-{5-(4-methylphenyl)-1H-1,2,4-triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-methylphenyl)-1H-1,2,4-triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 2-{[5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]sulfany l}-N-(1,3-thiazol-2-yl)acetamide
• Acetamide, 2-[[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]thio]-N-2-thiazolyl-
• AKOS000745239
• N-(Thiazol-2-yl)-2-((5-(p-tolyl)-1H-1,2,4-triazol-3-yl)thio)acetamide
• 887677-74-9
• EN300-24492138
• 2-{[5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• SCHEMBL15528996

• Inchi： 1S/C14H13N5OS2/c1-9-2-4-10(5-3-9)12-17-14(19-18-12)22-8-11(20)16-13-15-6-7-21-13/h2-7H,8H2,1H3,(H,15,16,20)(H,17,18,19)
• InChI Key： VXMMALCVJLPKDD-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1NN=C(C2=CC=C(C)C=C2)N=1

Computed Properties

• Exact Mass: 331.05615240g/mol
• Monoisotopic Mass: 331.05615240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 7.54±0.50(Predicted)

Additional information on 2-{5-(4-methylphenyl)-1H-1,2,4-triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Comprehensive Analysis of 2-{5-(4-methylphenyl)-1H-1,2,4-triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 887677-74-9)

The compound 2-{5-(4-methylphenyl)-1H-1,2,4-triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 887677-74-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole core linked to a thiazole moiety via a sulfanylacetamide bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the known pharmacological properties of triazole and thiazole derivatives.

In recent years, the demand for heterocyclic compounds like 2-{5-(4-methylphenyl)-1H-1,2,4-triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide has surged due to their versatility in drug discovery. The compound’s CAS No. 887677-74-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and materials science. Its structural features align with current trends in small-molecule therapeutics, where researchers prioritize compounds with high selectivity and low toxicity.

One of the most discussed topics in the context of 887677-74-9 is its potential role in addressing antimicrobial resistance (AMR). With the rise of drug-resistant pathogens, scientists are exploring novel triazole-thiazole hybrids as next-generation antimicrobial agents. Preliminary studies suggest that this compound may exhibit broad-spectrum activity, making it a subject of intense investigation. Additionally, its synthetic accessibility and modifiable structure further enhance its appeal for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 2-{5-(4-methylphenyl)-1H-1,2,4-triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide has potential applications in agrochemicals. The triazole and thiazole rings are known to confer pesticidal and herbicidal properties, which could be leveraged to develop eco-friendly crop protection solutions. This aligns with the growing emphasis on sustainable agriculture and the need for green chemistry alternatives.

From a synthetic chemistry perspective, the compound’s CAS No. 887677-74-9 is often associated with discussions on efficient synthesis routes and scalability. Researchers are optimizing protocols to achieve high yields and purity, which are critical for industrial applications. The compound’s stability under various conditions is also a key focus, as it impacts its suitability for long-term storage and formulation.

In conclusion, 2-{5-(4-methylphenyl)-1H-1,2,4-triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 887677-74-9) represents a multifaceted compound with significant potential across multiple domains. Its unique chemical structure, combined with emerging applications in drug discovery and agrochemicals, positions it as a valuable subject for ongoing research. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.